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Compound of Interest

Compound Name: Sodium plumbate

Cat. No.: B1614394

Sodium Plumbate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium plumbate, covering its chemical
identity, properties, synthesis, and analytical procedures. The information is intended to serve
as a valuable resource for professionals in research and development.

Chemical Identity and Nomenclature

Sodium plumbate is an inorganic compound containing lead in the +4 oxidation state. It exists
in both anhydrous and hydrated forms. The nomenclature and identifying numbers for these
forms are crucial for accurate scientific communication and regulatory compliance.

Two primary forms are recognized:
e Anhydrous Sodium Plumbate: Identified by the chemical formula NazPbOs.

e Sodium Plumbate Trihydrate: The more common form, with the chemical formula
NazPbOs3-3H20.[1]

Proper identification is essential for experimental reproducibility and for consulting safety and
regulatory documentation.
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CAS Numbers and IUPAC Nomenclature

The Chemical Abstracts Service (CAS) has assigned distinct registry numbers to the anhydrous
and trihydrate forms of sodium plumbate, facilitating their unambiguous identification in
databases and literature. The International Union of Pure and Applied Chemistry (IUPAC)
provides systematic names for these compounds.

Compound Name CAS Number Molecular Formula  I[UPAC Name
Sodium Plumbate Disodium-
12201-47-7 NazPbOs
(Anhydrous) dioxido(oxo)lead
Disodium-

Sodium Plumbate

] 52623-79-7 NazPb0s3-3H20 dioxido(oxo)lead—
Trihydrate

water (1/3)

Physicochemical Properties

Sodium plumbate is a yellow, crystalline solid.[2][3][4] Its properties are influenced by its
hydration state. The trihydrate is more commonly encountered in laboratory settings.

Property Value (Anhydrous) Value (Trihydrate)
Molecular Weight 301.18 g/mol [2][3]1[4] 355.23 g/mol [1]
Yellow, fused, hygroscopic
Appearance Yellow powder
lumps[2][3][4]
Solubility Soluble in water (decomposes)  Soluble in water (decomposes)

Synthesis of Sodium Plumbate

The synthesis of sodium plumbate generally involves the reaction of a lead(IVV) compound
with a strong sodium base. A common laboratory-scale preparation utilizes lead(IV) oxide and
sodium hydroxide.

Experimental Protocol: Synthesis from Lead(lV) Oxide

This protocol outlines a general procedure for the synthesis of sodium plumbate.
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Materials:

Lead(IV) oxide (PbOz)

Sodium hydroxide (NaOH)

Distilled water

Beaker

Stirring rod

Heating mantle

Filtration apparatus (e.g., Buchner funnel)

Drying oven

Procedure:

In a beaker, prepare a concentrated solution of sodium hydroxide by dissolving it in a
minimal amount of distilled water.

Gradually add lead(lV) oxide to the sodium hydroxide solution while stirring continuously.

Heat the mixture gently using a heating mantle. The reaction of lead(IV) oxide with alkali
forms plumbates.[5]

Continue heating and stirring until the reaction is complete, which is typically indicated by a
change in the color and consistency of the mixture.

Allow the mixture to cool to room temperature.
Filter the resulting solid sodium plumbate using a filtration apparatus.

Wash the collected solid with a small amount of cold distilled water to remove any unreacted
sodium hydroxide.

Dry the product in a drying oven at a low temperature to avoid decomposition.
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Logical Relationship for Sodium Plumbate Synthesis

Lead(lV) Oxide (PbO2) Sodium Plumbate (Na2PbOs)

Reaction in Aqueous Solution

Sodium Hydroxide (NaOH) Water (H20)

Click to download full resolution via product page

Caption: Synthesis of Sodium Plumbate from Lead(lV) Oxide and Sodium Hydroxide.

Quantitative Analysis of Sodium Plumbate

The purity of synthesized sodium plumbate can be determined by analyzing its lead content.
Gravimetric analysis, by precipitation of lead as lead chromate, is a classic and reliable
method.

Experimental Protocol: Gravimetric Determination of
Lead as Lead Chromate

This protocol details the steps for the quantitative determination of lead in a sample of sodium
plumbate.

Materials:

e Sodium plumbate sample

Nitric acid (dilute)

Potassium chromate (K2CrOa) solution

Distilled water

Beakers

Volumetric flask
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Pipettes

Sintered glass crucible

Drying oven

Analytical balance

Procedure:

o Accurately weigh a sample of sodium plumbate and dissolve it in dilute nitric acid in a
beaker.

e Transfer the solution to a volumetric flask and dilute to a known volume with distilled water.

o Pipette a known volume of the sample solution into a clean beaker.

» Heat the solution to boiling and add a solution of potassium chromate dropwise with constant
stirring. This will precipitate the lead as lead chromate (PbCr0Qa4).[6][7]

o Continue adding potassium chromate until no more precipitate forms.

» Allow the precipitate to settle, then filter it through a pre-weighed sintered glass crucible.

e Wash the precipitate with cold distilled water to remove any soluble impurities.

» Dry the crucible with the precipitate in an oven at 120°C to a constant weight.[7]

o From the weight of the lead chromate precipitate, calculate the percentage of lead in the
original sodium plumbate sample.

Experimental Workflow for Quantitative Analysis
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Caption: Workflow for the Gravimetric Determination of Lead in Sodium Plumbate.

Applications and Relevance to Drug Development
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Sodium plumbate is a strong oxidizing agent and finds applications in various chemical
syntheses.[2][4] It can be used in the preparation of other lead compounds and in the
manufacture of certain types of glass and ceramics.

Due to its inherent toxicity and strong oxidizing nature, sodium plumbate has no direct
applications in drug development. The presence of lead is a significant safety concern, and its
reactive nature is incompatible with biological systems. Professionals in drug development
should be aware of the hazards associated with lead compounds and avoid their use in
pharmaceutical formulations.

Safety and Handling

Sodium plumbate is a hazardous substance and must be handled with appropriate safety
precautions. It is toxic if ingested or inhaled and can cause irritation to the skin and eyes.[2]
Due to the presence of lead, it is also a suspected carcinogen and teratogen.

Handling Precautions:
o Always work in a well-ventilated area or use a fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid creating dust when handling the solid material.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials such
as strong acids and reducing agents.

Disclaimer: This technical guide is for informational purposes only and does not constitute
professional advice. All laboratory work should be conducted by trained professionals in
accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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